Cas no 18925-00-3 (2-Propenoic acid, 2-cyano-3-(3-nitrophenyl)-, ethyl ester)

• Product Name: 2-Propenoic acid, 2-cyano-3-(3-nitrophenyl)-, ethyl ester
• CAS No: 18925-00-3
• MF: C₁₂H₁₀N₂O₄
• MW: 246.218802928925
• MDL: MFCD00024568
• CID: 1057234
• PubChem ID: 367508
• Update Time: 2025-07-20

2-Propenoic acid, 2-cyano-3-(3-nitrophenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-Cyano-3-(3-nitrophenyl)acrylate
• ethyl 2-cyano-3-(3-nitrophenyl)prop-2-enoate
• m-Nitrobenzylidencyanessigsaeueethylester
• 2-Propenoic acid, 2-cyano-3-(3-nitrophenyl)-, ethyl ester
• CBMicro_009136
• TRA0024772
• Ethyl2-Cyano-3-(3-nitrophenyl)acrylate
• SY021409
• ETHYL ALPHA-CYANO-3-NITROCINNAMATE
• ethyl beta-(3-nitrophenyl)-alpha-cyanoacrylate
• DTXSID60327220
• AKOS025243398
• DB-370238
• SCHEMBL11450434
• MFCD00024568
• 18925-00-3

• MDL： MFCD00024568
• Inchi： 1S/C12H10N2O4/c1-2-18-12(15)10(8-13)6-9-4-3-5-11(7-9)14(16)17/h3-7H,2H2,1H3
• InChI Key： BUEJQBJZGAURKT-UHFFFAOYSA-N
• SMILES： O(C(C(C#N)=CC1C=CC=C(C=1)[N+](=O)[O-])=O)CC

Computed Properties

• Exact Mass: 246.06400
• Monoisotopic Mass: 246.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 95.9

Experimental Properties

• PSA: 95.91000
• LogP: 2.58808

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid esters
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 2-Propenoic acid, 2-cyano-3-(3-nitrophenyl)-, ethyl ester

Introduction to 2-Propenoic acid, 2-cyano-3-(3-nitrophenyl)-, ethyl ester (CAS No. 18925-00-3) and Its Emerging Applications in Chemical Biology

2-Propenoic acid, 2-cyano-3-(3-nitrophenyl)-, ethyl ester, identified by the chemical identifier CAS No. 18925-00-3, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, featuring a cyano-substituted α,β-unsaturated carboxylic acid moiety linked to an ethyl ester group and a nitrophenyl group at the third position, exhibits a distinct chemical profile that makes it a valuable candidate for various biochemical and pharmaceutical applications.

The molecular structure of 2-propenoic acid, 2-cyano-3-(3-nitrophenyl)-, ethyl ester encompasses several key functional groups that contribute to its reactivity and potential biological activity. The presence of a cyano group (–CN) at the second carbon atom introduces a strong electron-withdrawing effect, which can influence the compound's electronic properties and its interactions with biological targets. Additionally, the α,β-unsaturated carboxylic acid backbone provides a platform for Michael addition reactions, diels-alder reactions, and other pericyclic processes, making it a versatile intermediate in synthetic chemistry.

The ethyl ester (–COOEt) functionality at the carboxylic acid position enhances solubility in polar organic solvents and can be hydrolyzed under acidic or basic conditions to yield the corresponding free carboxylic acid. This property is particularly useful in biochemical assays where substrate specificity and solubility are critical factors. Furthermore, the 3-(3-nitrophenyl) substituent introduces additional electronic effects and potential hydrogen bonding capabilities, which can modulate the compound's binding affinity to biological receptors or enzymes.

In recent years, 2-propenoic acid, 2-cyano-3-(3-nitrophenyl)-, ethyl ester has been explored in various research contexts, particularly in the development of novel bioactive molecules. One of the most compelling areas of investigation has been its potential as an intermediate in drug discovery. The compound's structural features suggest that it may interact with biological targets such as enzymes or receptors involved in inflammatory pathways. For instance, studies have indicated that derivatives of this compound exhibit inhibitory activity against certain proteases and kinases, which are key players in diseases like cancer and autoimmune disorders.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 2-propenoic acid, 2-cyano-3-(3-nitrophenyl)-, ethyl ester to target proteins with high accuracy. Molecular docking simulations have revealed that this compound can bind to active sites of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in pain signaling and inflammation. These findings have prompted further experimental validation through enzyme inhibition assays, where 2-propenoic acid, 2-cyano-3-(3-nitrophenyl)-, ethyl ester has demonstrated promising activity comparable to some known therapeutic agents.

Another area where this compound has shown promise is in the field of material science. The unique combination of functional groups makes it an attractive candidate for designing advanced polymers or coatings with tailored properties. For example, researchers have investigated its use as a monomer in polymerization reactions to create materials with enhanced mechanical strength or biodegradability. The cyano group can participate in polymerization processes such as cyanation reactions or click chemistry strategies, leading to novel polymeric architectures with potential applications in tissue engineering or drug delivery systems.

The nitrophenyl group in 2-propenoic acid, 2-cyano-3-(3-nitrophenyl)-, ethyl ester also opens up possibilities for fluorescent labeling applications. Nitroaromatic compounds are well-known for their fluorescence properties when reduced or excited under specific conditions. This feature has been exploited in bioimaging techniques where this compound can serve as a fluorescent probe for tracking biological processes or monitoring drug delivery efficiency. Additionally, the fluorescence characteristics of nitrophenyl derivatives make them useful in Förster resonance energy transfer (FRET) assays and other spectroscopic methods employed in biochemical research.

From a synthetic chemistry perspective, 2-propenoic acid, cyano, ethyl ester, nitrophenyl, provide a rich scaffold for exploring new reaction pathways and methodologies. The α,beta-unsaturated nature of the molecule allows for diverse transformations such as cross-coupling reactions with boronic acids or halides under palladium catalysis. These reactions can be harnessed to introduce additional functional groups or side chains at strategic positions within the molecule, enhancing its utility as a building block for more complex bioactive compounds.

The versatility of CAS No 18925-00-3 extends to its role as a precursor in synthesizing heterocyclic compounds. By subjecting it to cyclization reactions or condensation processes, researchers can generate nitrogen-containing heterocycles such as pyridines, pyrimidines, or indoles—key motifs found in many biologically active natural products and pharmaceuticals. Such transformations highlight the compound's potential as a starting material for medicinal chemistry programs aimed at discovering novel therapeutic agents.

In conclusion, 2-propenoic acid, cyano, ethyl ester, nitrophenyl, identified by CAS No 18925-00-3, represents an intriguing chemical entity with broad applications across multiple scientific disciplines. Its unique structural features make it suitable for drug discovery efforts targeting inflammatory diseases, material science innovations involving advanced polymers, fluorescent labeling technologies, synthetic methodologies, and heterocyclic chemistry development. As research continues to uncover new possibilities for this compound, its significance is likely to grow further, solidifying its place as a valuable asset in modern chemical biology.